Cas no 64558-16-3 (1H-Inden-1-one, octahydro-3-methyl-)

1H-Inden-1-one, octahydro-3-methyl- structure
64558-16-3 structure
Product Name:1H-Inden-1-one, octahydro-3-methyl-
CAS No:64558-16-3
MF:C10H16O
MW:152.233443260193
CID:422739
PubChem ID:10240988
Update Time:2025-04-19

1H-Inden-1-one, octahydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Inden-1-one, octahydro-3-methyl-
    • 3-methyl-2,3,3a,4,5,6,7,7a-octahydroinden-1-one
    • hexahydro-3-methyl-1-indanone
    • DTXSID40437114
    • SCHEMBL17188849
    • 64558-16-3
    • Inchi: 1S/C10H16O/c1-7-6-10(11)9-5-3-2-4-8(7)9/h7-9H,2-6H2,1H3
    • InChI Key: CQLYRJDTAQYJIA-UHFFFAOYSA-N
    • SMILES: O=C1CC(C)C2CCCCC21

Computed Properties

  • Exact Mass: 152.12018
  • Monoisotopic Mass: 152.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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